Cas no 30411-84-8 (Methionine,N-(aminocarbonyl)-)

• Product Name: Methionine,N-(aminocarbonyl)-
• CAS No: 30411-84-8
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 310584
• PubChem ID: 121697
• Update Time: 2025-10-19

Methionine,N-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Methionine,N-(aminocarbonyl)-
• 2-(carbamoylamino)-4-methylsulfanylbutanoic acid
• 4-Methylsulfanyl-2-ureido-butyric acid
• N-Carbamoyl-D,L-methionin
• N-Carbamoyl-DL-methionine
• N-carbamoyl-DL-metionine
• N-carbamoyl-L-methionine
• N-Carbamoyl-methionin
• N-carbamoyl-methionine
• N-carbamyl-DL-methionine
• N-Carbamylmethionine
• n-(aminocarbonyl)methionine
• 4-methylsulfanyl-2-ureido-butyric acid, AldrichCPR
• carbamoylmethionine
• EN300-04433
• AKOS000122924
• 30411-84-8
• AKOS017268940
• 4-(Methylthio)-2-ureidobutanoicacid
• 2-(carbamoylamino)-4-(methylsulfanyl)butanoic acid
• CS-0303966
• FT-0676717
• 4-(Methylthio)-2-ureidobutanoic acid
• N-carbamoyl-d,l-methionine
• EINECS 250-183-8
• SCHEMBL538037
• STL553759

• MDL： MFCD01851064
• Inchi： 1S/C6H12N2O3S/c1-12-3-2-4(5(9)10)8-6(7)11/h4H,2-3H2,1H3,(H,9,10)(H3,7,8,11)
• InChI Key： DEWDMTSMCKXBNP-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(N)=O

Computed Properties

• Exact Mass: 192.05700
• Monoisotopic Mass: 192.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 401.5°Cat760mmHg
• Flash Point: 196.6°C
• PSA: 117.72000
• LogP: 0.95220

Methionine,N-(aminocarbonyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methionine,N-(aminocarbonyl)-

Introduction to Methionine, N-(aminocarbonyl)- (CAS No. 30411-84-8)

Methionine, N-(aminocarbonyl)-, with the chemical formula C₅H₉NO₄S, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 30411-84-8, plays a crucial role in various biochemical pathways and has garnered considerable attention due to its potential applications in drug development and metabolic studies.

The structure of Methionine, N-(aminocarbonyl)- features a methionine backbone with an aminocarbonyl group attached. This unique structural configuration makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both sulfur and nitrogen in its structure enhances its reactivity, making it a versatile building block in organic synthesis.

In recent years, research has highlighted the importance of methionine derivatives in the development of novel therapeutic agents. Specifically, studies have demonstrated that modifications of the methionine molecule can lead to compounds with enhanced bioavailability and targeted action. For instance, derivatives of methionine have been explored for their potential in modulating enzyme activity and protein folding, which are critical processes in many biological pathways.

One of the most intriguing aspects of Methionine, N-(aminocarbonyl)- is its role in enzyme inhibition. Researchers have identified that certain derivatives of this compound can act as potent inhibitors of specific enzymes involved in metabolic disorders. These findings have opened up new avenues for the development of drugs targeting conditions such as diabetes and hyperlipidemia. The ability to fine-tune the structure of these derivatives allows for the creation of compounds with high selectivity and low toxicity, which are essential criteria for successful drug candidates.

The pharmaceutical industry has also shown interest in Methionine, N-(aminocarbonyl)- for its potential use as a chiral auxiliary in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist in two enantiomeric forms that can have vastly different biological activities. By using methionine derivatives as chiral auxiliaries, researchers can selectively produce enantiomerically pure compounds, which is essential for developing effective and safe medications.

Moreover, the compound has been studied for its role in cellular signaling pathways. Methionine residues are known to be involved in various post-translational modifications, including phosphorylation and ubiquitination, which are critical for regulating protein function and stability. By investigating methionine derivatives, scientists aim to uncover new mechanisms underlying these processes and develop therapeutic strategies to modulate them.

In addition to its pharmaceutical applications, Methionine, N-(aminocarbonyl)- has been explored in agricultural research. Methionine is an essential amino acid for plants, and its derivatives have been shown to enhance plant growth and resistance to stressors such as drought and pathogens. This has significant implications for improving crop yields and ensuring food security.

The synthesis of Methionine, N-(aminocarbonyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to improve yield and purity. These methods not only enhance the efficiency of production but also reduce waste, aligning with green chemistry principles.

Ongoing research continues to uncover new applications for methionine derivatives. For example, recent studies have explored their potential use in nanotechnology and material science. The unique properties of these compounds make them suitable candidates for developing novel materials with applications ranging from drug delivery systems to sensors.

The safety profile of Methionine, N-(aminocarbonyl)- is another area of focus. Extensive toxicological studies have been conducted to assess its potential hazards and determine safe handling procedures. These studies are crucial for ensuring that researchers and industrial workers can handle the compound without exposure to unnecessary risks.

In conclusion, Methionine, N-(aminocarbonyl)- (CAS No. 30411-84-8) is a multifaceted compound with significant applications across various fields. Its role in drug development, metabolic studies, agricultural research, and material science underscores its importance as a versatile chemical entity. As research continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its place as a cornerstone of modern chemical research.